(3aS,4S,6E,10E,12S,14E,15aS)-4,12-dihydroxy-6,10,14-trimethyl-3-methylidene-3a,4,5,8,9,12,13,15a-octahydrocyclotetradeca[b]furan-2-one

• Molecular Formula: C20H28O4
• Molecular Weight: 332.4 g/mol
• IUPAC Name: (3aS,4S,6E,10E,12S,14E,15aS)-4,12-dihydroxy-6,10,14-trimethyl-3-methylidene-3a,4,5,8,9,12,13,15a-octahydrocyclotetradeca[b]furan-2-one
• InChI: InChI=1S/C20H28O4/c1-12-6-5-7-13(2)10-17(22)19-15(4)20(23)24-18(19)11-14(3)9-16(21)8-12/h7-8,11,16-19,21-22H,4-6,9-10H2,1-3H3/b12-8+,13-7+,14-11+/t16-,17+,18+,19+/m1/s1
• InChI Key: KKAPMISEUVNCQQ-HCEQOZIZSA-N
• Isomeric SMILES: C/C/1=C\[C@H](C/C(=C/[C@H]2[C@H]([C@H](C/C(=C/CC1)/C)O)C(=C)C(=O)O2)/C)O
• Canonical SMILES: CC1=CC(CC(=CC2C(C(CC(=CCC1)C)O)C(=C)C(=O)O2)C)O
• synonyms: kericembrenolide E

Description

(3aS,4S,6E,10E,12S,14E,15aS)-4,12-dihydroxy-6,10,14-trimethyl-3-methylidene-3a,4,5,8,9,12,13,15a-octahydrocyclotetradeca[b]furan-2-one is a natural product found in Clavularia koellikeri with data available.

Scientific Research Applications

Chemical Structure and Synthesis

• This compound's structure and synthesis have been explored in studies of Australian soft corals, specifically in Lobophytum crassospiculatum. The compound, identified as a cembranolide diterpene, was deduced from spectroscopic data and chemical degradation (Ahond et al., 1979).

Application in Extraction Processes

• The compound has been studied in the context of extracting Gibberellic acid (GA) from aqueous solutions, demonstrating its utility in chemical extraction processes. Research focused on the efficiency of different diluents in this process (Uslu, 2012).

Role in Cyclopentanoids Synthesis

• It has been used as a chiral block for the synthesis of cyclopentanoids. This involved the hydroxymethylation of bicyclic allylsilane, leading to the formation of specific cyclopentanoid derivatives (Gimazetdinov et al., 2016).

Use in Heterocyclic Compounds Synthesis

• This compound serves as a building block for synthesizing various heterocyclic compounds, including those containing pyrimidine and pyridazine structural fragments. These compounds have shown potential for biological activity (Aniskova et al., 2017).

Involvement in Organic Synthesis

• Research has shown its utility in organic synthesis, such as the formation of octahydrobenzo(b)furans through tandem conjugate addition reactions (Yakura et al., 1998).

Role in Chiral Resolution

• The compound has also been explored in chiral resolution processes, particularly in determining the absolute configuration of 2-alkanols (Nemoto et al., 2004).

Macrocyclic Oligoesters Synthesis

• It has been used in the synthesis of new macrocyclic oligoesters containing furan rings, highlighting its versatility in creating complex organic structures (Hirai et al., 1984).